Cas no 2228291-19-6 (tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate
• CAS No: 2228291-19-6
• MF: C₁₁H₁₃ClFNO₄S
• MW: 309.741624593735
• CID: 6141654
• PubChem ID: 165870091
• Update Time: 2025-06-08

tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate
• tert-butyl N-[2-chloro-4-(fluorosulfonyl)phenyl]carbamate
• 2228291-19-6
• EN300-1901211

• Inchi： 1S/C11H13ClFNO4S/c1-11(2,3)18-10(15)14-9-5-4-7(6-8(9)12)19(13,16)17/h4-6H,1-3H3,(H,14,15)
• InChI Key： RCIJVQDYNHVHMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)S(=O)(=O)F

Computed Properties

• Exact Mass: 309.0237849g/mol
• Monoisotopic Mass: 309.0237849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate (CAS No. 2228291-19-6)

tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate (CAS No. 2228291-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name tert-butyl carbamate derivative, features a fluorosulfonyl group and a chlorophenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for designing novel bioactive molecules.

The fluorosulfonyl group in tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate is a highly reactive functional group, enabling it to participate in various cross-coupling reactions. This reactivity is crucial for developing small-molecule inhibitors and protease-targeting compounds, which are currently hot topics in the field of oncology and infectious diseases. Recent studies have explored its utility in creating covalent inhibitors, a class of therapeutics that form irreversible bonds with their target proteins, offering prolonged pharmacological effects.

In addition to its pharmaceutical applications, tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate is also being investigated for its role in agrochemical innovation. The compound's ability to act as a sulfonylation agent makes it valuable for synthesizing herbicides and pesticides with improved efficacy and environmental safety. With the growing demand for sustainable farming solutions, this compound aligns with the global trend toward green chemistry and reduced ecological impact.

From a synthetic perspective, the tert-butyl protecting group in this compound enhances its stability during multi-step reactions, a feature highly valued in process chemistry. This attribute is particularly relevant to industrial-scale production, where yield optimization and cost-efficiency are paramount. The compound's chloro-substituted aromatic ring further diversifies its reactivity, allowing for selective modifications that cater to specific research needs.

Given the rising interest in AI-driven drug discovery, tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate has also been featured in computational studies. Machine learning models are increasingly used to predict its interactions with biological targets, accelerating the identification of potential therapeutic candidates. This intersection of computational chemistry and traditional synthesis highlights the compound's relevance in modern research paradigms.

Safety and handling of tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate require adherence to standard laboratory protocols, given its reactive functional groups. While it is not classified as hazardous under normal conditions, proper storage in anhydrous environments is recommended to maintain its integrity. Researchers are advised to consult material safety data sheets (MSDS) for specific guidelines.

In summary, tert-butyl N-2-chloro-4-(fluorosulfonyl)phenylcarbamate (CAS No. 2228291-19-6) represents a cutting-edge tool in medicinal and agrochemical research. Its multifaceted reactivity, combined with its compatibility with emerging technologies like AI-assisted synthesis, positions it as a compound of enduring scientific and industrial significance.